Cas no 888972-37-0 (1-(benzenesulfonyl)pyrrolidin-3-amine)

1-(Benzenesulfonyl)pyrrolidin-3-amine is a versatile sulfonamide derivative featuring a pyrrolidine scaffold with an amine functional group at the 3-position. This compound is of interest in medicinal chemistry and organic synthesis due to its structural motif, which is commonly utilized in the development of pharmacologically active molecules. The benzenesulfonyl group enhances stability and modulates electronic properties, while the pyrrolidin-3-amine moiety provides a handle for further functionalization. Its balanced lipophilicity and potential for hydrogen bonding make it a valuable intermediate in the design of enzyme inhibitors, receptor ligands, and other bioactive compounds. The compound’s synthetic accessibility and well-defined reactivity further contribute to its utility in research applications.

1-(benzenesulfonyl)pyrrolidin-3-amine structure

888972-37-0 structure

Product Name:1-(benzenesulfonyl)pyrrolidin-3-amine

CAS No:888972-37-0

MF:C₁₀H₁₄N₂O₂S

MW:226.295361042023

MDL:MFCD16629764

CID:2138695

PubChem ID:22988371

Update Time:2025-06-09

1-(benzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-(benzenesulfonyl)-4-aminopyrrolidine
- 1-(benzenesulfonyl)pyrrolidin-3-amine
- (3S)-1-(Benzenesulfonyl)pyrrolidin-3-amine
- 1-Benzenesulfonyl-pyrrolidin-3-ylamine
- 3-Pyrrolidinamine, 1-(phenylsulfonyl)-
- BB 0248099
- MDL： MFCD16629764
- Inchi： 1S/C10H14N2O2S/c11-9-6-7-12(8-9)15(13,14)10-4-2-1-3-5-10/h1-5,9H,6-8,11H2
- InChI Key： ABNRKDROCBKFEH-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(N1CCC(C1)N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 304
Topological Polar Surface Area: 71.8

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